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Compound of Interest

Compound Name: (+)-Oxypeucedanin methanolate

Cat. No.: B15570229

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount for ensuring a safe and compliant laboratory
environment. (+)-Oxypeucedanin methanolate, a naturally occurring furanocoumarin,
requires careful management due to its potential hazards. This guide provides essential safety
information and a step-by-step operational plan for its appropriate disposal.

Disclaimer: A specific Safety Data Sheet (SDS) for (+)-Oxypeucedanin methanolate is not
readily available in public domains. The information herein is compiled from data on the closely
related compound (+)-Oxypeucedanin hydrate and general guidelines for the disposal of
coumarin compounds. It is imperative to consult with your institution's Environmental Health
and Safety (EHS) department for disposal protocols that comply with local, state, and federal
regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle (+)-Oxypeucedanin
methanolate with appropriate safety measures. Based on data for related furanocoumarin
compounds, this substance should be treated as potentially hazardous.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.qg., nitrile),
safety goggles or glasses with side shields, and a laboratory coat.
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o Ventilation: Handle the compound in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize the risk of inhaling any dust or aerosols.

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental
contact, flush the affected area with copious amounts of water and seek medical advice if
irritation persists.

o Phototoxicity: Furanocoumarins as a class are known for their phototoxic properties, which
can cause skin inflammation upon exposure to UV light.[1] Handle the compound away from
direct sunlight or strong UV sources.

Quantitative Data Summary

The following table summarizes available physical, chemical, and toxicological data for (+)-
Oxypeucedanin methanolate and its related compounds. Due to the limited specific data for
the methanolate form, information from closely related structures is included for risk
assessment purposes.
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Property Value Source
(+)-Oxypeucedanin

methanolate

Molecular Formula C17H1806 [11[2][3]
Molecular Weight 318.32 g/mol [1112][3]
Appearance Solid [2]
Solubility Soluble in DMSO (10 mM) [4]

(+)-Oxypeucedanin hydrate

GHS Hazard Statements

H302: Harmful if
swallowedH317: May cause an

allergic skin reaction

[5]

Solubility

Soluble in ethanol (~5 mg/ml),
DMSO, and DMF (~30 mg/ml)

[6]

Oxypeucedanin

GHS Hazard Statements

H317: May cause an allergic

skin reaction

[7]

Operational Disposal Plan

The primary recommended method for the disposal of (+)-Oxypeucedanin methanolate is

through a licensed professional waste disposal service. In-lab treatment or inactivation is not

advised without specific, validated protocols and approval from your institution's EHS

department.

Step-by-Step Disposal Procedure

o Waste Identification and Segregation:

o Treat all solid (+)-Oxypeucedanin methanolate, as well as any materials significantly

contaminated with it (e.g., weighing paper, pipette tips, gloves), as hazardous chemical

waste.
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o Collect this waste in a designated, leak-proof, and sealable container.

o Crucially, do not mix this waste with other waste streams unless explicitly permitted by
your institution's EHS guidelines.

o Container Labeling:

o The hazardous waste container must be clearly and accurately labeled. The label should
include:

The words "Hazardous Waste"

The full chemical name: "(+)-Oxypeucedanin methanolate”

Any known hazard classifications (e.g., "Harmful if swallowed,"” "May cause skin
sensitization")

The accumulation start date (the date the first piece of waste is added to the container)
o Storage of Waste:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area.

o The storage location should be away from incompatible materials, heat sources, and direct
sunlight.

o Follow all institutional guidelines for the temporary storage of hazardous waste.
e Disposal of Contaminated Solvents:

o If (+)-Oxypeucedanin methanolate has been dissolved in a solvent (e.g., DMSO,
ethanol), this liquid waste must also be treated as hazardous.

o Collect the liquid waste in a separate, compatible, and clearly labeled hazardous waste
container.
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o Segregate halogenated and non-halogenated solvent waste if this is a requirement at your

institution.

o Decontamination of Glassware and Equipment:

o To decontaminate glassware or equipment, triple rinse with a suitable solvent (e.g.,
ethanol or acetone).

o Collect the rinsate as hazardous liquid waste.

o After triple rinsing and allowing it to dry, the glassware can typically be washed through
normal laboratory procedures.

» Arranging for Final Disposal:

o Once the waste container is full or the accumulation time limit set by your institution is
reached, contact your EHS department to schedule a pickup by a licensed hazardous

waste contractor.

Experimental Protocols

Specific experimental protocols for the chemical inactivation or degradation of (+)-
Oxypeucedanin methanolate for disposal purposes are not readily available in scientific
literature. The methods described for removing furanocoumarins from food products, such as
heat treatment or UV irradiation, are not suitable for laboratory waste disposal without rigorous
validation and safety assessment. Therefore, the most prudent course of action is to rely on

professional disposal services.

Disposal Workflow Diagram
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Disposal Workflow for (+)-Oxypeucedanin Methanolate
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Contact Institutional EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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